N-(2-benzoyl-4-bromophenyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-(2-benzoyl-4-bromophenyl)-4-pyrrolidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C24H21BrN2O4S/c25-19-10-13-22(21(16-19)23(28)17-6-2-1-3-7-17)26-24(29)18-8-11-20(12-9-18)32(30,31)27-14-4-5-15-27/h1-3,6-13,16H,4-5,14-15H2,(H,26,29)
• InChI Key: JRKCVOPSOXVNQT-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(C=C(C=C3)Br)C(=O)C4=CC=CC=C4
• Molecular Formula: C24H21BrN2O4S
• Molecular Weight: 513.4 g/mol

Description

N-(2-benzoyl-4-bromophenyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide, also known as BBP, is a chemical compound that has been extensively studied for its potential use in scientific research. BBP is a small molecule that has been shown to have a variety of biochemical and physiological effects, making it an interesting candidate for use in a range of research applications.

Scientific Research Applications

Histone Deacetylase Inhibition

A closely related compound, MGCD0103 (N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide), is a histone deacetylase (HDAC) inhibitor with selectivity for HDACs 1-3 and 11. This compound exhibits significant antitumor activity in vivo and has entered clinical trials, showing promise as an anticancer drug (Zhou et al., 2008).

Halogenation Reactions

Research on N-Halosuccinimide and acidic catalysts, such as the study of ring halogenations of polyalkylbenzenes, can offer insights into synthetic routes that might be relevant for modifying or synthesizing compounds like N-(2-benzoyl-4-bromophenyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide (Bovonsombat & Mcnelis, 1993).

N-Sulfinyl Compounds

The preparation and reaction of N-sulfinyl compounds, such as N-sulfinylbenzamide, provide a basis for understanding reactions involving sulfonyl groups, which could be relevant to the synthesis or modification of N-(2-benzoyl-4-bromophenyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide (Tsuge & Mataka, 1971).

Chemoselective N-benzoylation

The chemoselective N-benzoylation of aminophenols employing benzoylisothiocyanates, producing N-(2-hydroxyphenyl)benzamides, demonstrates a synthetic approach that might be applicable for crafting similar benzamide compounds with potential biological interest (Singh, Lakhan, & Singh, 2017).

κ-Opioid Receptor Antagonism

Another compound, 2-Methyl-N-((2′-(pyrrolidin-1-ylsulfonyl)biphenyl-4-yl)methyl)propan-1-amine (PF-04455242), acts as a high-affinity antagonist selective for κ-opioid receptors, illustrating the therapeutic potential of sulfonyl benzamide derivatives in treating conditions such as depression and addiction disorders (Grimwood et al., 2011).